Cas no 17288-26-5 (6-benzyloxy-2-methyl-3-nitro-pyridine)

• Product Name: 6-benzyloxy-2-methyl-3-nitro-pyridine
• CAS No: 17288-26-5
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 1361412
• PubChem ID: 75412611
• Update Time: 2025-04-20

6-benzyloxy-2-methyl-3-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

• 6-benzyloxy-2-methyl-3-nitro-pyridine
• 6-(Benzyloxy)-2-methyl-3-nitropyridine
• pyridine, 2-methyl-3-nitro-6-(phenylmethoxy)-
• LogP
• 2-Methyl-3-nitro-6-(phenylmethoxy)pyridine
• SCHEMBL23273999
• DTXSID001268798
• 17288-26-5

• Inchi： 1S/C13H12N2O3/c1-10-12(15(16)17)7-8-13(14-10)18-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
• InChI Key： RWYUAVPNEMSKAH-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(C)=N1)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.08486
• Monoisotopic Mass: 244.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.249
• Boiling Point: 382.5°C at 760 mmHg
• Flash Point: 185.2°C
• Refractive Index: 1.6
• PSA: 65.26